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Get Quote

In the landscape of modern catalysis, few precursors are as ubiquitous and versatile as
Chloro(1,5-Cyclooctadiene)Rhodium(l) Dimer, commonly denoted as [Rh(COD)Cl]z. Its
importance as a starting material for the synthesis of a vast array of homogeneous catalysts
cannot be overstated. These catalysts are pivotal in numerous organic transformations,
including asymmetric hydrogenation, hydroformylation, and C-H activation, which are
fundamental processes in drug discovery and development.

This guide is crafted to provide a comprehensive technical overview of the core physical
properties of [Rh(COD)CI]z. It is designed not as a rigid data sheet, but as a narrative that
weaves together fundamental data with the practical insights gained from years of hands-on
experience. Understanding these properties is not merely an academic exercise; it is the
bedrock upon which reliable, reproducible, and scalable catalytic processes are built. From
ensuring the quality of the starting material to designing robust reaction conditions, a deep
appreciation for the physical characteristics of this pivotal precursor is paramount.

Molecular and Structural Characteristics
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[Rh(COD)CI]z is an organorhodium complex with the chemical formula C16H24Cl2Rh2.[1] Its
formal name is di-p-chloro-bis(n*-1,5-cyclooctadiene)dirhodium(l).[2] The compound exists as a
dimer, with two rhodium centers bridged by two chloride ligands. Each rhodium atom is also
coordinated to a 1,5-cyclooctadiene (COD) ligand.

The geometry around each rhodium(l) center is approximately square planar, a common
coordination geometry for d® metal complexes. The Rh2Clz core is nearly planar.[1] This
structural arrangement confers a notable stability to the complex, making it a convenient and
air-stable precursor for a wide range of catalytic applications.[3]

Below is a representation of the molecular structure of [Rh(COD)Cl]-.
Figure 1: A simplified 2D representation of the dimeric structure of [Rh(COD)Cl]-.

Core Physical Properties: A Tabulated Summary

For ease of reference and comparison, the fundamental physical properties of [Rh(COD)CI]2
are summarized in the table below. These values are critical for experimental design, from
calculating molar quantities to selecting appropriate solvents and reaction temperatures.

Property Value Source(s)
Chemical Formula C16H24Clz2Rh2 [4]
Molecular Weight 493.08 g/mol [4]

Yellow to orange-brown
Appearance _ [2][41[5]
crystalline powder

Melting Point 243 °C (with decomposition) [2]
Density 1.93 g/cm3 [1]
Rhodium Content ~41.74% [4]

Solubility Profile: A Practical Perspective

The solubility of [Rh(COD)CI]z is a critical parameter for its use in homogeneous catalysis.
While quantitative solubility data is not extensively reported in the literature, a qualitative

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Cyclooctadiene_rhodium_chloride_dimer
https://www.synthesiswithcatalysts.com/product-details/chloro15-cyclooctadienerhodiumi-dimer
https://en.wikipedia.org/wiki/Cyclooctadiene_rhodium_chloride_dimer
https://www.chemeurope.com/en/encyclopedia/Cyclooctadiene_rhodium_chloride_dimer.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9406940.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9406940.htm
https://www.synthesiswithcatalysts.com/product-details/chloro15-cyclooctadienerhodiumi-dimer
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9406940.htm
https://www.researchgate.net/publication/375595634_Chloro15-CyclooctadieneRhodiumI_Dimer
https://www.synthesiswithcatalysts.com/product-details/chloro15-cyclooctadienerhodiumi-dimer
https://en.wikipedia.org/wiki/Cyclooctadiene_rhodium_chloride_dimer
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9406940.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

understanding is well-established and sufficient for most practical applications.

High Solubility: Dichloromethane, Chloroform.[5]

Moderate Solubility: Acetone, Acetic Acid.[5]

Slight Solubility: Methanol, Ethanol, Diethyl ether, Benzene.[5]

Insoluble: Water, Hexane, Pentane.[5]

Expert Insight: The high solubility in chlorinated solvents like dichloromethane and chloroform
makes them the solvents of choice for many reactions and for the preparation of derivative
catalysts. The insolubility in alkanes such as hexane and pentane is frequently exploited for the
purification of [Rh(COD)CI]z and its products by precipitation. For instance, after a reaction in
dichloromethane, the addition of hexane can induce the precipitation of the desired rhodium
complex, leaving more soluble impurities in the supernatant.

Stability and Handling: Ensuring Experimental
Integrity

While [Rh(COD)CI]z is considered relatively air-stable for an organometallic compound, proper
handling and storage are crucial to maintain its catalytic activity and ensure the safety of the
researcher.

o Thermal Stability: The compound decomposes at its melting point of 243 °C.[2] Although
detailed TGA/DSC data is not readily available in the public domain, it is known that
prolonged heating, even below the decomposition temperature, can lead to degradation.

o Atmospheric Stability: The solid is relatively stable in air for short periods.[3] However, for
long-term storage and to ensure the highest catalytic activity, it should be stored under an
inert atmosphere (e.g., argon or nitrogen).[5] Solutions of [Rh(COD)CI]z are more susceptible
to oxidation and should be handled under inert conditions.

e Hygroscopicity: The compound is hygroscopic and should be protected from moisture.[5]

Safe Handling Protocol:
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e Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and
appropriate chemical-resistant gloves.

 Inert Atmosphere: For weighing and transferring the solid, especially for sensitive catalytic
applications, it is best practice to use a glovebox or a Schlenk line.

o Storage: Store the solid in a tightly sealed container, preferably in a desiccator or a glovebox,
under an inert atmosphere and refrigerated (2-8 °C).[5]

» Disposal: Dispose of rhodium-containing waste in accordance with local, state, and federal
regulations. Generally, this involves collection in a designated, labeled waste container for
hazardous materials.[6][7][8]

Spectroscopic and Crystallographic
Characterization

A thorough characterization of [Rh(COD)CI]z is essential to confirm its identity and purity. The
following sections detail the expected spectroscopic and crystallographic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (in CDCIz): The proton NMR spectrum is a key tool for confirming the presence of the
cyclooctadiene ligand. The spectrum typically shows two main regions of interest:[5]

 Olefinic Protons: A multiplet around & 4.3 ppm corresponding to the protons of the C=C
double bonds coordinated to the rhodium center.

 Aliphatic Protons: A broader multiplet between 6 1.7 and 2.6 ppm arising from the methylene
protons of the COD ligand.

13C NMR: The carbon-13 NMR spectrum provides further confirmation of the COD ligand's
coordination. While a clearly assigned spectrum is not consistently reported across the
literature, the expected chemical shifts are:

¢ Olefinic Carbons: Resonances for the double-bonded carbons coordinated to rhodium.

 Aliphatic Carbons: Resonances for the methylene carbons of the COD ligand.
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The following DOT graph illustrates a general workflow for NMR characterization.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[ )

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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